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Compound of Interest

Compound Name: 1-Bromodecane-d5

Cat. No.: B15556655

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

1-Bromodecane-d5. Due to the limited availability of specific experimental data for the

deuterated form, this document leverages data from its non-deuterated counterpart, 1-

Bromodecane, as a close proxy. The substitution of five deuterium atoms for hydrogen atoms is

expected to result in a slight increase in molecular weight and density, while other physical

properties are anticipated to be very similar.

Core Physical Properties
The physical characteristics of 1-Bromodecane are summarized in the table below. These

values provide a strong baseline for the expected properties of 1-Bromodecane-d5.
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Physical Property Value (for 1-Bromodecane)

Molecular Formula C₁₀H₂₁Br

Molecular Weight 221.18 g/mol [1]

Appearance Clear, light yellow liquid[1]

Density 1.066 g/mL at 25 °C[2]

Boiling Point 238 °C[2]

Melting Point -29.6 °C

Refractive Index n20/D 1.456[2]

Solubility Insoluble in water, soluble in organic solvents

Experimental Protocols
Detailed methodologies for determining the key physical properties of liquid compounds like 1-
Bromodecane-d5 are outlined below.

Determination of Density
The density of a liquid can be determined by measuring its mass and volume.

Procedure:

Weigh a clean and dry graduated cylinder on an analytical balance and record its mass.

Add a known volume (e.g., 20-25 mL) of the liquid sample (1-Bromodecane-d5) to the

graduated cylinder and record the volume precisely.[3]

Weigh the graduated cylinder with the liquid sample and record the combined mass.[3]

Subtract the mass of the empty cylinder from the combined mass to determine the mass of

the liquid.

Calculate the density by dividing the mass of the liquid by its volume.[3]
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For improved accuracy, the procedure can be repeated with different volumes of the liquid,

and the average density can be calculated.[3]

Determination of Boiling Point (Thiele Tube Method)
The Thiele tube method is a common and efficient technique for determining the boiling point of

a small amount of liquid.[4]

Procedure:

Fill a small test tube (Durham tube) to about half-full with the 1-Bromodecane-d5 sample.[4]

Invert a sealed-end capillary tube and place it inside the test tube with the open end

submerged in the liquid.[4]

Attach the test tube to a thermometer using a rubber band, ensuring the bottom of the test

tube is aligned with the thermometer bulb.[4]

Place the thermometer and test tube assembly into a Thiele tube containing a high-boiling

point oil (e.g., mineral oil), ensuring the sample is below the oil level.[5]

Gently heat the side arm of the Thiele tube with a Bunsen burner.[6]

Observe the capillary tube. As the temperature rises, a steady stream of bubbles will emerge

from the open end of the capillary tube.[4]

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[4]

Determination of Refractive Index
The refractive index of a liquid can be measured using a refractometer or interferometric

methods. A common laboratory method involves Snell's Law.

Procedure using a Refractometer:
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Calibrate the refractometer using a standard sample with a known refractive index.

Place a few drops of the 1-Bromodecane-d5 sample onto the prism of the refractometer.

Close the prism and allow the sample to spread evenly.

Look through the eyepiece and adjust the controls until the dividing line between the light

and dark fields is sharp and centered on the crosshairs.

Read the refractive index value from the scale. The measurement is typically temperature-

dependent, so the temperature should be recorded.

Logical Relationships and Workflows
The following diagrams illustrate the relationships between the molecular structure of 1-
Bromodecane-d5 and its physical properties, as well as a generalized workflow for the

experimental determination of these properties.
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Caption: Relationship between molecular structure and physical properties.
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Caption: Experimental workflow for physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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